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Compound of Interest

Compound Name:
1-benzyl-N-methylpiperidin-3-

amine

Cat. No.: B1287447 Get Quote

An In-depth Technical Guide to (3R)-1-benzylpiperidin-3-amine

This technical guide provides a comprehensive overview of the core physical and chemical

properties, synthesis, and applications of (3R)-1-benzylpiperidin-3-amine, a chiral amine widely

utilized as a key intermediate in pharmaceutical research and development. This document is

intended for researchers, scientists, and professionals in the field of drug discovery and organic

synthesis.

Compound Identification
(3R)-1-benzylpiperidin-3-amine is a chiral piperidine derivative featuring a benzyl group at the

1-position and an amine group at the 3-position with R-stereochemistry.

Identifier Value

IUPAC Name (3R)-1-benzylpiperidin-3-amine[1]

CAS Number 168466-84-0[1][2]

Molecular Formula C12H18N2[1][2]

SMILES C1C--INVALID-LINK--N[1]

InChIKey HARWNWOLWMTQCC-GFCCVEGCSA-N[1]
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Physicochemical Properties
The physical and chemical properties of (3R)-1-benzylpiperidin-3-amine are summarized

below. These properties are crucial for its handling, storage, and application in various

chemical reactions.

Property Value Source

Molecular Weight 190.28 g/mol [1][2]

Appearance

White to off-white crystalline

powder or yellow liquid/solid.

[2]

N/A

Melting Point 63-65 °C

Boiling Point 281.2 ± 33.0 °C (Predicted) [2]

Density 1.037 ± 0.06 g/cm³ (Predicted) [2]

pKa 10.21 ± 0.20 (Predicted) [2]

Flash Point 113 °C [2]

Solubility

Limited solubility in water;

soluble in organic solvents like

ethanol and chloroform.[2]

N/A

Storage Temperature 2-8°C, protected from light.[2] N/A

Experimental Protocols
Synthesis via Hofmann Rearrangement
A common method for the preparation of (3R)-1-benzylpiperidin-3-amine involves the Hofmann

rearrangement of a corresponding amide.[2]

Starting Material: (R)-1-benzylpiperidine-3-carboxamide

Reagents and Conditions:

Water
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30% aqueous sodium hydroxide (10 eq.)

Tetrahydrofuran (THF)

Aqueous sodium hypochlorite solution (1.5 eq.)

Toluene for extraction

Procedure:

(R)-1-benzylpiperidine-3-carboxamide is mixed with water, 30% aqueous sodium hydroxide,

THF, and an aqueous sodium hypochlorite solution.[2]

The reaction mixture is stirred at 15°C for 1 hour.[2]

The mixture is then heated to 60°C and stirred for an additional 2 hours.[2]

Upon completion, the reaction is cooled to 20°C.[2]

The product is extracted three times with toluene.[2]

The combined organic layers are concentrated under reduced pressure to yield (3R)-1-

benzylpiperidin-3-amine as a yellow-brown oil.[2]

A generalized workflow for this synthesis and purification process is depicted below.
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General Synthesis and Purification Workflow

Synthesis Stage

Workup & Purification

(R)-1-benzylpiperidine-3-carboxamide

Mix with NaOH, THF, NaOCl, H2O

Stir at 15°C for 1h

Heat to 60°C, stir for 2h

Cool to 20°C

Reaction Complete

Extract with Toluene (3x)

Concentrate under reduced pressure

(3R)-1-benzylpiperidin-3-amine

Click to download full resolution via product page

Caption: A flowchart of the synthesis of (3R)-1-benzylpiperidin-3-amine.
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Biological Activity and Applications
(3R)-1-benzylpiperidin-3-amine serves as a crucial building block in the synthesis of more

complex, biologically active molecules. Its structural features, particularly the chiral amine on a

piperidine scaffold, make it a valuable intermediate for pharmaceutical development.

Research indicates that compounds derived from the 1-benzylpiperidin-3-amine core may have

applications in treating neurological disorders.[3] Studies have explored the potential for these

derivatives to interact with and modulate neurotransmitter systems, including dopamine and

serotonin receptors.[3] This suggests its utility in the development of drugs for conditions such

as depression and schizophrenia.[3]

The primary application remains in its role as a pharmaceutical intermediate for chemical

research and drug discovery.

Safety and Handling
(3R)-1-benzylpiperidin-3-amine is associated with several hazard classifications. It may cause

severe skin burns, eye damage, and respiratory irritation.[1] Appropriate personal protective

equipment (PPE), such as gloves and safety glasses, should be used when handling this

compound. It should be stored in a cool, dry place in a tightly sealed container.

The logical relationship between the compound's properties and its handling requirements is

illustrated in the diagram below.
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Chemical Properties & Hazards

Handling & Storage Procedures

Causes severe skin burns
and eye damage [H314]

Wear Protective Gloves
& Eye Protection

necessitates

May cause respiratory
irritation [H335]

Use in a Well-Ventilated Area

requires

Store at 2-8°C in a
Tightly Sealed Container

Click to download full resolution via product page

Caption: Relationship between compound hazards and required safety procedures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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